5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester

• Molecular Formula: C11H12BrNO3S
• Molecular Weight: 318.19 g/mol
• IUPAC Name: methyl 5-bromo-2-(dimethylcarbamothioyloxy)benzoate
• InChI: InChI=1S/C11H12BrNO3S/c1-13(2)11(17)16-9-5-4-7(12)6-8(9)10(14)15-3/h4-6H,1-3H3
• InChI Key: JWMBUKCQKSYGQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)OC1=C(C=C(C=C1)Br)C(=O)OC

Description

5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H12BrNO3S and its molecular weight is 318.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-Bromo-2-hydroxy-benzoic acid methyl ester (29.8 g, 129 mmol) and dimethylthiocarbamoyl chloride (17.54 g, 142 mmol) in DMF at room temperature was added DABCO (21.7 g, 193.5 mmol). The resulting mixture, after being stirred at room temperature overnight, was diluted with water (1.25 L) and acidified to a pH˜4 using 1 N HCl. The precipitate was collected, rinsed with water and dried in vacuo to provide crude 5-bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester as an off-white solid in 91% yield. The product was used directly in the subsequent reaction without purification.